Cas no 69917-84-6 (methyl (2E)-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate)

• Product Name: methyl (2E)-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate
• CAS No: 69917-84-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1116241
• PubChem ID: 13046813
• Update Time: 2025-06-14

methyl (2E)-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1-methyl-1H-pyrrol-2-yl)-2-Propenoic acid methyl ester
• (E)-Methyl 3-(1-Methyl-1H-pyrrol-2-yl)acrylate
• methyl (2E)-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate
• EN300-1455880
• A1-01187
• 69917-84-6
• AKOS017274250
• 2-Propenoic acid, 3-(1-methyl-1H-pyrrol-2-yl)-, methyl ester, (E)-
• DB-257926

• Inchi： 1S/C9H11NO2/c1-10-7-3-4-8(10)5-6-9(11)12-2/h3-7H,1-2H3/b6-5+
• InChI Key： CVSAYGHLNZROIU-AATRIKPKSA-N
• SMILES： O(C)C(/C=C/C1=CC=CN1C)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl (2E)-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate

Recent Advances in the Study of Methyl (2E)-3-(1-Methyl-1H-pyrrol-2-yl)prop-2-enoate (CAS: 69917-84-6)

Methyl (2E)-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate (CAS: 69917-84-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. This research brief consolidates the latest findings on this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound, characterized by its pyrrole and acrylate functional groups, has been investigated for its role in the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of pyrrole-based inhibitors targeting inflammatory pathways. The study reported that derivatives of methyl (2E)-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate exhibited potent anti-inflammatory activity in vitro, with IC50 values in the low micromolar range.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's potential as a scaffold for anticancer agents. Researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines. The results indicated that certain modifications to the acrylate moiety enhanced selectivity toward cancer cells while minimizing effects on normal cells. These findings underscore the versatility of methyl (2E)-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate in medicinal chemistry.

In addition to its therapeutic potential, the compound has also been studied for its chemical reactivity. A 2024 paper in Organic Letters detailed a novel catalytic method for the asymmetric synthesis of methyl (2E)-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate derivatives. The method employed a chiral palladium catalyst, achieving high enantioselectivity and yield. This advancement is expected to facilitate the production of enantiopure compounds for further biological evaluation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of methyl (2E)-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate derivatives. Future research directions may include structural optimization to improve bioavailability and reduce off-target effects. Collaborative efforts between chemists and biologists will be essential to translate these findings into clinically relevant therapies.

In conclusion, methyl (2E)-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate (CAS: 69917-84-6) continues to be a valuable compound in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a promising candidate for further investigation. The recent studies highlighted in this brief provide a foundation for future research aimed at harnessing its full therapeutic potential.